(S)-Methyl 5-(1-amino-2-hydroxyethyl)-2-chlorobenzoate hydrochloride

• IUPAC Name: methyl 5-[(1S)-1-amino-2-hydroxyethyl]-2-chlorobenzoate;hydrochloride
• InChI: InChI=1S/C10H12ClNO3.ClH/c1-15-10(14)7-4-6(9(12)5-13)2-3-8(7)11;/h2-4,9,13H,5,12H2,1H3;1H/t9-;/m1./s1
• InChI Key: FZAOTWPXCMVXJN-SBSPUUFOSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C(CO)N)Cl.Cl
• Isomeric SMILES: COC(=O)C1=C(C=CC(=C1)[C@@H](CO)N)Cl.Cl
• Molecular Formula: C10H13Cl2NO3
• Molecular Weight: 266.12 g/mol
• CAS No.: 1630815-54-1

Description

“(S)-Methyl 5-(1-amino-2-hydroxyethyl)-2-chlorobenzoate hydrochloride” is a complex organic compound. It contains an amino group (-NH2), a hydroxyethyl group (-CH2CH2OH), a chlorobenzoate group, and a methyl group (-CH3). The presence of the “(S)” indicates that it is a chiral molecule, meaning it has a specific three-dimensional arrangement of its atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the “(S)” in its name suggests that it has a specific three-dimensional structure, known as chirality. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The amino and hydroxy groups are likely to be reactive, potentially undergoing reactions such as condensation or substitution. The chlorobenzoate group might also be reactive, particularly in the presence of nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, it might be soluble in polar solvents due to the presence of the amino and hydroxy groups. Its melting and boiling points, density, and other properties would need to be determined experimentally.

Scientific Research Applications

Organic Synthesis and Drug Development

• Compounds similar to (S)-Methyl 5-(1-amino-2-hydroxyethyl)-2-chlorobenzoate hydrochloride have been utilized in the synthesis of various pharmacologically active molecules. For instance, the synthesis of N-(6-chloro-4-methylthio-1-oxo-isochroman-5-yl)-trifluoroacetamide, a key intermediate for an indole derivative, involved the use of structurally related compounds, highlighting the potential utility of this compound in complex organic syntheses (Liu Dong-zhi, 2005).

Materials Science

• In materials science, related chlorobenzoic acid derivatives have been explored for their potential in creating new materials with unique properties. For example, the study of thermotropic liquid crystalline α-(bis(2-hydroxyethyl)amino)-ω-(4'-nitroazobenzene-4-oxy) alkane hydrochlorides, which are structurally akin to this compound, demonstrates the application of such compounds in designing liquid crystal materials with specific thermal and optical properties (Miroslav Huskidc & M. Žigon, 2008).

Pharmacology and Medicinal Chemistry

• The role of related compounds in medicinal chemistry, particularly in the synthesis of drug candidates, is noteworthy. The development of laquinimod, a drug candidate for multiple sclerosis, involved steps that are relevant to the chemistry of this compound. This underscores the potential application of such compounds in the development of therapeutic agents (J. Wennerberg et al., 2007).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with care, using appropriate personal protective equipment and following safe laboratory practices.

Future Directions

The study and application of this compound could have potential in various fields, depending on its properties and biological activity. It could be of interest in medicinal chemistry, materials science, or other areas of research.